Cas no 1805292-87-8 (4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde
• CAS No: 1805292-87-8
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4806351
• Update Time: 2025-08-04

4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-5-1-3(6(9)10)4(2-13)7(11)12-5/h1-2,6H
• InChI Key： FILUATWFJXIHIH-UHFFFAOYSA-N
• SMILES： IC1C(C=O)=C(C=C(N=1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde

4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde: A Key Intermediate in Modern Pharmaceutical Research

4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde represents a critical compound in the field of medicinal chemistry, characterized by its unique combination of fluorinated and iodinated functionalities. This molecule, with the chemical structure 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde, has gained significant attention for its potential applications in drug discovery and synthetic chemistry. The presence of multiple halogen atoms, including fluoro and iodo groups, contributes to its reactivity and versatility in chemical transformations.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in the development of novel therapeutics. The iodo functionality at the 2-position of the pyridine ring is particularly noteworthy, as it can facilitate electrophilic substitution reactions and enable the synthesis of complex heterocyclic scaffolds. This compound's carboxaldehyde group further enhances its utility as a versatile building block in medicinal chemistry. Researchers are increasingly exploring the role of fluorinated compounds in modulating biological activity, as fluorine atoms can significantly alter the physicochemical properties of molecules.

One of the most promising applications of 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde lies in its potential as a precursor for the synthesis of bioactive molecules targeting neurodegenerative diseases. A 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against acetylcholinesterase, making them potential candidates for the treatment of Alzheimer's disease. The fluorinated and iodinated moieties were found to enhance the molecule's ability to cross the blood-brain barrier, a critical factor in the efficacy of neurotherapeutics.

From a synthetic perspective, the carboxaldehyde functionality of this compound provides opportunities for diverse chemical modifications. Researchers have successfully employed cross-coupling reactions to introduce various substituents at the 3-position of the pyridine ring, leading to the development of new compounds with enhanced pharmacological profiles. The iodo group at the 2-position serves as an excellent leaving group, enabling the formation of arylated derivatives through Suzuki-Miyaura coupling or Stille coupling reactions. These synthetic strategies have been instrumental in expanding the chemical diversity of this compound's derivatives.

Another area of significant interest is the application of 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde in the development of antiviral agents. A 2024 study published in Antiviral Research reported that this compound exhibits promising antiviral activity against RNA viruses. The fluorinated and iodinated functionalities were found to enhance the molecule's ability to interact with viral polymerases, suggesting its potential as a scaffold for the design of novel antiviral drugs. This finding underscores the importance of halogenated pyridine derivatives in combating emerging viral threats.

From a structural standpoint, the pyridine ring in this compound plays a central role in its biological activity. The fluorinated and iodinated groups modify the electronic properties of the ring, influencing its interactions with biological targets. Computational studies have shown that the fluorinated substituents at the 4 and 6 positions contribute to the molecule's hydrophobicity, which is essential for membrane permeability. The iodo group at the 2-position, on the other hand, enhances the molecule's polarizability, potentially affecting its binding affinity to protein targets.

Recent advancements in synthetic methodologies have further expanded the utility of this compound. A 2023 paper in Organic Letters described a novel approach to the synthesis of 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde using a photocatalytic coupling reaction. This method allows for the efficient introduction of multiple halogen atoms into the pyridine ring, offering a more sustainable and scalable approach to the synthesis of complex halogenated compounds. Such innovations are crucial for the development of pharmaceuticals with improved therapeutic profiles.

The carboxaldehyde group in this compound also presents opportunities for the synthesis of glycosylated derivatives, which could enhance its biological activity. Researchers have successfully employed glycosylation reactions to attach sugar moieties to the carboxaldehyde functionality, leading to the creation of new compounds with potential applications in glycobiology. These modifications can significantly alter the molecule's pharmacokinetic properties, making them valuable for the design of more effective therapeutics.

Another emerging area of research involves the use of this compound in the development of fluorescent probes for biomedical imaging. The fluorinated and iodinated functionalities provide unique photophysical properties that make this compound an attractive candidate for fluorescent labeling. A 2024 study in Chemical Communications demonstrated that derivatives of this compound exhibit excellent photostability and fluorescence quantum yields, making them suitable for applications in live-cell imaging and molecular diagnostics.

From an environmental perspective, the synthesis of 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde has been optimized to minimize waste and reduce the use of hazardous solvents. Green chemistry approaches, such as the use of microwave-assisted synthesis and solvent-free conditions, have been successfully applied to the preparation of this compound. These methods not only improve the sustainability of the synthesis process but also reduce the environmental impact of pharmaceutical manufacturing.

The potential applications of this compound continue to expand as researchers uncover new ways to modify its structure and functionality. Its unique combination of fluorinated, iodinated, and carboxaldehyde groups makes it a versatile building block for the development of novel therapeutics. As the field of medicinal chemistry evolves, compounds like 4-(Difluoromethyl)-6-fluoro-2-iodopyridine-3-carboxaldehyde will play an increasingly important role in the discovery of new drugs with enhanced efficacy and safety profiles.